5,6-dichloro-2-(2-chloro-3-pyridinyl)-1-(3-methylbenzyl)-1H-1,3-benzimidazole

• IUPAC Name: 5,6-dichloro-2-(2-chloropyridin-3-yl)-1-[(3-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C20H14Cl3N3/c1-12-4-2-5-13(8-12)11-26-18-10-16(22)15(21)9-17(18)25-20(26)14-6-3-7-24-19(14)23/h2-10H,11H2,1H3
• InChI Key: DUFJXXAMAGMHEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC(=C(C=C3N=C2C4=C(N=CC=C4)Cl)Cl)Cl
• Molecular Formula: C20H14Cl3N3
• Molecular Weight: 402.7 g/mol

Description

5,6-dichloro-2-(2-chloro-3-pyridinyl)-1-(3-methylbenzyl)-1H-1,3-benzimidazole, or 5,6-DCPB for short, is a heterocyclic compound with a wide variety of applications in the scientific research field. It is a member of the benzimidazole family, which is a group of compounds known for their antimicrobial and antitumor activities. 5,6-DCPB is a common intermediate used in the synthesis of various drug compounds and has been studied for its potential uses in the treatment of cancer and other diseases.

Scientific Research Applications

Synthesis and Biological Activities

• A study by Maddila et al. (2016) on benzothiazole pyrimidine derivatives, including 5,6-dichloro-2-(2-chloro-3-pyridinyl)-1-(3-methylbenzyl)-1H-1,3-benzimidazole, explored their synthesis and potential antibacterial and antifungal activities. These compounds showed significant activity against various bacteria and fungi, indicating potential applications in antimicrobial research (Maddila et al., 2016).

Catalytic Applications

• Akkoç et al. (2016) investigated benzimidazolium salts and their use in catalysis. These compounds, which include 5,6-dichloro-2-(2-chloro-3-pyridinyl)-1-(3-methylbenzyl)-1H-1,3-benzimidazole, demonstrated efficient catalytic activity in carbon-carbon bond-forming reactions, highlighting their potential in synthetic organic chemistry (Akkoç et al., 2016).

Material Science and Electronics

• Horiuchi et al. (2012) explored the ferroelectric and antiferroelectric properties of various benzimidazoles, including 5,6-dichloro-2-methylbenzimidazole. These properties are crucial for the development of lead- and rare-metal-free ferroelectric devices, suggesting potential applications in material science and electronics (Horiuchi et al., 2012).

Chemical Synthesis and Structure Studies

• The synthesis and structure of benzimidazole derivatives, including the compound , have been a subject of research, as indicated in a study by Veeranagaiah et al. (1974). Understanding the formation and structure of these compounds is vital for their application in various fields of chemistry (Veeranagaiah et al., 1974).